Cas no 476297-74-2 (2,4-dichloro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 2,4-dichloro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide
• CAS No: 476297-74-2
• MF: C₁₄H₇Cl₂FN₂OS
• MW: 341.187583208084
• CID: 6075964
• PubChem ID: 953535
• Update Time: 2025-06-08

2,4-dichloro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide
• 2,4-dichloro-N-(6-fluorobenzo[d]thiazol-2-yl)benzamide
• Benzamide, 2,4-dichloro-N-(6-fluoro-2-benzothiazolyl)-
• AKOS000461685
• Benzamide, 2,4-dichloro-N-(6-fluorobenzothiazol-2-yl)-
• 476297-74-2
• 2,4-DICHLORO-N~1~-(6-FLUORO-1,3-BENZOTHIAZOL-2-YL)BENZAMIDE
• JAKHFTVVHPAUJS-UHFFFAOYSA-N
• Oprea1_201997
• BAS 07005544
• F0412-0022

• Inchi： 1S/C14H7Cl2FN2OS/c15-7-1-3-9(10(16)5-7)13(20)19-14-18-11-4-2-8(17)6-12(11)21-14/h1-6H,(H,18,19,20)
• InChI Key： JAKHFTVVHPAUJS-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(F)C=C2S1)(=O)C1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 339.9640176g/mol
• Monoisotopic Mass: 339.9640176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.600±0.06 g/cm3(Predicted)
• pka: 7.47±0.70(Predicted)

Additional information on 2,4-dichloro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide

Introduction to 2,4-Dichloro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide (CAS No. 476297-74-2)

2,4-Dichloro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its complex molecular structure and potential therapeutic applications. This compound, identified by the CAS number 476297-74-2, has garnered attention due to its unique chemical properties and its role in the development of novel pharmaceutical agents. The molecular framework of this compound incorporates several key functional groups, including chloro and fluoro substituents, which contribute to its distinct reactivity and biological activity.

The core structure of 2,4-Dichloro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide consists of a benzamide moiety linked to a 1,3-benzothiazole ring. The presence of the 6-fluoro group on the benzothiazole ring enhances the compound's metabolic stability and bioavailability, making it an attractive candidate for further pharmacological investigation. Additionally, the two chloro atoms at the 2nd and 4th positions of the benzamide component contribute to its electronic properties and influence its interactions with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzothiazole derivatives due to their diverse biological activities. The compound 2,4-Dichloro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide has been studied for its potential role in modulating various biological pathways. Specifically, it has shown promise in preliminary investigations as a modulator of enzymes and receptors involved in inflammation and immune response. These findings align with current research trends aimed at identifying novel therapeutic agents that can effectively target inflammatory diseases without significant side effects.

The synthesis of 2,4-Dichloro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key synthetic steps include the formation of the benzothiazole ring followed by its coupling with the benzamide moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate these transformations efficiently. The use of protective groups and careful control of reaction conditions are essential to prevent unwanted side reactions and ensure the desired product integrity.

The pharmacokinetic profile of 2,4-Dichloro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide is another critical aspect that has been extensively studied. Due to the presence of both lipophilic and hydrophilic regions in its structure, this compound exhibits moderate solubility in both water and organic solvents. This property is advantageous for formulating drug products that can be administered via multiple routes. Additionally, preliminary pharmacokinetic studies suggest that this compound has a reasonable bioavailability profile when administered orally, which makes it a promising candidate for further clinical development.

In conclusion, 2,4-Dichloro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and demonstrated biological activity make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents that address unmet medical needs.